Cas no 1443040-31-0 (Phaeocaulisin E)

• Product Name: Phaeocaulisin E
• CAS No: 1443040-31-0
• Molecular Formula: C₁₅H₂₄O₃
• Molecular Weight: 252.35
• CID: 5146506
• PubChem ID: 14633000

Phaeocaulisin E Properties

Names and Identifiers

• Phaeocaulisin E
• HY-N11570
• CHEMBL2386504
• 1443040-31-0
• CS-0649788
• E87159
• (3S,3aS,8S,8aR)-3,8-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4,7,8a-hexahydroazulen-6-one
• DA-56779

• InChIKey： TXIKNNOOLCGADE-DHMWGJHJSA-N
• Inchi： 1S/C15H24O3/c1-9(2)10-7-12-11(5-6-14(12,3)17)15(4,18)8-13(10)16/h11-12,17-18H,5-8H2,1-4H3/t11-,12+,14+,15+/m1/s1
• SMILES： C(=C1/C[C@@]2([H])[C@@]([C@@](CC/1=O)(C)O)([H])CC[C@@]2(O)C)(\C)/C

Computed Properties

• Exact Mass: 252.17254462g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 252.17254462g/mol
• Heavy Atom Count: 18
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes